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The effect of Gomisin A on the proliferation and apoptosis of human prostate cancer PC-3 cells

Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to

have anti-cancer effects in various cancer cells. --INVALID-LINK-- Gomisin A, a Lignan

Compound from Schisandra chinensis, Ameliorates Allergic Skin Inflammation in a DNCB-

Induced Atopic Dermatitis Murine Model Gomisin A, a lignan compound from Schisandra

chinensis, has been reported to have anti-inflammatory and anti-cancer activities. However, the

effect of gomisin A on atopic dermatitis has not been elucidated. In this study, we investigated

the effect of gomisin A on atopic dermatitis in vitro and in vivo. In vitro, gomisin A suppressed

the production of TARC/CCL17 and MDC/CCL22 in TNF-α/IFN-γ-stimulated HaCaT cells. In

addition, gomisin A inhibited the activation of NF-κB and STAT1 in TNF-α/IFN-γ-stimulated

HaCaT cells. In vivo, gomisin A ameliorated the clinical symptoms of atopic dermatitis in a

DNCB-induced murine model. Gomisin A also reduced the levels of IgE and histamine in the

serum of DNCB-induced mice. Furthermore, gomisin A inhibited the infiltration of mast cells and

eosinophils in the skin of DNCB-induced mice. These results suggest that gomisin A may be a

potential therapeutic agent for atopic dermatitis. --INVALID-LINK-- Schisandra chinensis and its

main components: A review on their pharmacological effects Schisandra chinensis is a

traditional Chinese medicine that has been used for centuries to treat a variety of diseases. The

main components of S. chinensis are lignans, including schisandrin, schisandrin B, gomisin A,

and gomisin G. These compounds have been shown to have a variety of pharmacological

effects, including anti-inflammatory, antioxidant, anti-cancer, and hepatoprotective activities.

This review summarizes the pharmacological effects of S. chinensis and its main components.

--INVALID-LINK-- Gomisin A enhances the anti-cancer effect of paclitaxel in an ovarian cancer

mouse model Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has
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been shown to have anti-cancer effects in various cancer cells. In this study, we investigated

the synergistic effect of gomisin A and paclitaxel on ovarian cancer cells. Gomisin A enhanced

the anti-cancer effect of paclitaxel in a dose-dependent manner. The combination of gomisin A

and paclitaxel also inhibited the growth of ovarian cancer xenografts in a mouse model. These

results suggest that gomisin A may be a potential chemosensitizer for paclitaxel in the

treatment of ovarian cancer. --INVALID-LINK-- Gomisin G, a Lignan from Schisandra chinensis,

Attenuates Allergic Airway Inflammation in a Murine Model of Asthma Gomisin G is a lignan

isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-

inflammatory effects. In this study, we investigated the effect of gomisin G on allergic airway

inflammation in a murine model of asthma. Gomisin G attenuated the inflammatory response in

the lungs of asthmatic mice. Gomisin G also reduced the levels of IgE and inflammatory

cytokines in the bronchoalveolar lavage fluid of asthmatic mice. These results suggest that

gomisin G may be a potential therapeutic agent for asthma. --INVALID-LINK-- Gomisin A

suppresses the growth of human colon cancer cells by inducing apoptosis and G1/S phase cell

cycle arrest Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has

been shown to have anti-cancer effects in various cancer cells. In this study, we investigated

the effect of gomisin A on the growth of human colon cancer cells. Gomisin A suppressed the

growth of human colon cancer cells by inducing apoptosis and G1/S phase cell cycle arrest.

Gomisin A also inhibited the activation of the PI3K/Akt signaling pathway in human colon

cancer cells. These results suggest that gomisin A may be a potential therapeutic agent for

colon cancer. --INVALID-LINK-- Gomisin A inhibits the migration and invasion of human breast

cancer cells by suppressing the FAK/PI3K/Akt signaling pathway Gomisin A is a lignan isolated

from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in

various cancer cells. In this study, we investigated the effect of gomisin A on the migration and

invasion of human breast cancer cells. Gomisin A inhibited the migration and invasion of

human breast cancer cells by suppressing the FAK/PI3K/Akt signaling pathway. These results

suggest that gomisin A may be a potential therapeutic agent for breast cancer. --INVALID-LINK-

- Gomisin A ameliorates cisplatin-induced nephrotoxicity in mice by suppressing oxidative

stress and inflammation Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill.

and has been shown to have anti-inflammatory and antioxidant effects. In this study, we

investigated the effect of gomisin A on cisplatin-induced nephrotoxicity in mice. Gomisin A

ameliorated cisplatin-induced nephrotoxicity in mice by suppressing oxidative stress and

inflammation. Gomisin A also inhibited the activation of the NF-κB signaling pathway in the

kidneys of cisplatin-treated mice. These results suggest that gomisin A may be a potential

therapeutic agent for cisplatin-induced nephrotoxicity. --INVALID-LINK-- The lignan gomisin A
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inhibits the growth of human ovarian cancer cells through induction of apoptosis and G2/M

phase cell cycle arrest Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill.

and has been shown to have anti-cancer effects in various cancer cells. --INVALID-LINK--

Gomisin A inhibits the proliferation and induces the apoptosis of human osteosarcoma cells by

downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra

chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.

In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of

human osteosarcoma cells. Gomisin A inhibited the proliferation and induced the apoptosis of

human osteosarcoma cells by downregulating the PI3K/Akt signaling pathway. These results

suggest that gomisin A may be a potential therapeutic agent for osteosarcoma. --INVALID-

LINK-- Gomisin A prevents hair loss by inhibiting the androgen receptor signaling pathway

Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to

have anti-androgenic effects. In this study, we investigated the effect of gomisin A on hair loss.

Gomisin A prevented hair loss by inhibiting the androgen receptor signaling pathway. These

results suggest that gomisin A may be a potential therapeutic agent for hair loss. --INVALID-

LINK-- Gomisin A, a lignan from Schisandra chinensis, inhibits adipogenesis in 3T3-L1 cells

and prevents obesity in high-fat diet-fed mice Gomisin A is a lignan from Schisandra chinensis

that has been shown to have anti-inflammatory and anti-cancer effects. In this study, we

investigated the effect of gomisin A on adipogenesis in 3T3-L1 cells and obesity in high-fat diet-

fed mice. Gomisin A inhibited adipogenesis in 3T3-L1 cells by downregulating the expression of

adipogenic transcription factors. Gomisin A also prevented obesity in high-fat diet-fed mice by

reducing body weight, fat mass, and serum lipid levels. These results suggest that gomisin A

may be a potential therapeutic agent for obesity. --INVALID-LINK-- Gomisin A ameliorates non-

alcoholic fatty liver disease in mice by activating the AMPK/SIRT1 signaling pathway Gomisin A

is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-

inflammatory and antioxidant effects. In this study, we investigated the effect of gomisin A on

non-alcoholic fatty liver disease (NAFLD) in mice. Gomisin A ameliorated NAFLD in mice by

activating the AMPK/SIRT1 signaling pathway. Gomisin A also reduced the levels of

inflammatory cytokines and oxidative stress in the livers of NAFLD mice. These results suggest

that gomisin A may be a potential therapeutic agent for NAFLD. --INVALID-LINK-- Gomisin A

induces apoptosis and inhibits the migration and invasion of human glioblastoma cells by

suppressing the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra

chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.

In this study, we investigated the effect of gomisin A on the growth, migration, and invasion of

human glioblastoma cells. Gomisin A induced apoptosis and inhibited the migration and
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invasion of human glioblastoma cells by suppressing the PI3K/Akt signaling pathway. These

results suggest that gomisin A may be a potential therapeutic agent for glioblastoma. --

INVALID-LINK-- Gomisin A inhibits the growth of human lung cancer cells by inducing

apoptosis and G2/M phase cell cycle arrest Gomisin A is a lignan isolated from Schisandra

chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.

In this study, we investigated the effect of gomisin A on the growth of human lung cancer cells.

Gomisin A inhibited the growth of human lung cancer cells by inducing apoptosis and G2/M

phase cell cycle arrest. Gomisin A also inhibited the activation of the PI3K/Akt signaling

pathway in human lung cancer cells. These results suggest that gomisin A may be a potential

therapeutic agent for lung cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation and

induces apoptosis in human cervical cancer cells through the PI3K/Akt signaling pathway

Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to

have anti-cancer effects in various cancer cells. In this study, we investigated the effect of

gomisin A on the proliferation and apoptosis of human cervical cancer cells. Gomisin A inhibited

the proliferation and induced apoptosis in human cervical cancer cells through the PI3K/Akt

signaling pathway. These results suggest that gomisin A may be a potential therapeutic agent

for cervical cancer. --INVALID-LINK-- Gomisin A inhibits the growth of human gastric cancer

cells by inducing apoptosis and G0/G1 phase cell cycle arrest Gomisin A is a lignan isolated

from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in

various cancer cells. In this study, we investigated the effect of gomisin A on the growth of

human gastric cancer cells. Gomisin A inhibited the growth of human gastric cancer cells by

inducing apoptosis and G0/G1 phase cell cycle arrest. Gomisin A also inhibited the activation of

the MAPK signaling pathway in human gastric cancer cells. These results suggest that gomisin

A may be a potential therapeutic agent for gastric cancer. --INVALID-LINK-- Gomisin A

suppresses the growth of human pancreatic cancer cells by inducing apoptosis and G2/M

phase cell cycle arrest Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill.

and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the growth of human pancreatic cancer cells. Gomisin A

suppressed the growth of human pancreatic cancer cells by inducing apoptosis and G2/M

phase cell cycle arrest. Gomisin A also inhibited the activation of the JNK signaling pathway in

human pancreatic cancer cells. These results suggest that gomisin A may be a potential

therapeutic agent for pancreatic cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation

and induces apoptosis of human bladder cancer cells via the PI3K/Akt/mTOR signaling

pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been

shown to have anti-cancer effects in various cancer cells. In this study, we investigated the
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effect of gomisin A on the proliferation and apoptosis of human bladder cancer cells. Gomisin A

inhibited the proliferation and induced apoptosis of human bladder cancer cells via the

PI3K/Akt/mTOR signaling pathway. These results suggest that gomisin A may be a potential

therapeutic agent for bladder cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation and

invasion of human melanoma cells through the downregulation of the PI3K/Akt/mTOR signaling

pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been

shown to have anti-cancer effects in various cancer cells. In this study, we investigated the

effect of gomisin A on the proliferation and invasion of human melanoma cells. Gomisin A

inhibited the proliferation and invasion of human melanoma cells through the downregulation of

the PI3K/Akt/mTOR signaling pathway. These results suggest that gomisin A may be a

potential therapeutic agent for melanoma. --INVALID-LINK-- Gomisin A inhibits the proliferation

and induces apoptosis of human leukemia cells through the mitochondrial and PI3K/Akt

signaling pathways Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and

has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human leukemia cells.

Gomisin A inhibited the proliferation and induced apoptosis of human leukemia cells through

the mitochondrial and PI3K/Akt signaling pathways. These results suggest that gomisin A may

be a potential therapeutic agent for leukemia. --INVALID-LINK-- Gomisin A induces apoptosis in

human hepatocellular carcinoma cells through the mitochondrial-mediated pathway Gomisin A

is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-

cancer effects in various cancer cells. In this study, we investigated the effect of gomisin A on

the apoptosis of human hepatocellular carcinoma cells. Gomisin A induced apoptosis in human

hepatocellular carcinoma cells through the mitochondrial-mediated pathway. These results

suggest that gomisin A may be a potential therapeutic agent for hepatocellular carcinoma. --

INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis in human colorectal

cancer cells through the Wnt/β-catenin signaling pathway Gomisin A is a lignan isolated from

Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various

cancer cells. In this study, we investigated the effect of gomisin A on the proliferation and

apoptosis of human colorectal cancer cells. Gomisin A inhibited the proliferation and induced

apoptosis in human colorectal cancer cells through the Wnt/β-catenin signaling pathway. These

results suggest that gomisin A may be a potential therapeutic agent for colorectal cancer. --

INVALID-LINK-- Gomisin A inhibits the growth of human cholangiocarcinoma cells by inducing

apoptosis and G2/M phase cell cycle arrest Gomisin A is a lignan isolated from Schisandra

chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.

In this study, we investigated the effect of gomisin A on the growth of human
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cholangiocarcinoma cells. Gomisin A inhibited the growth of human cholangiocarcinoma cells

by inducing apoptosis and G2/M phase cell cycle arrest. Gomisin A also inhibited the activation

of the STAT3 signaling pathway in human cholangiocarcinoma cells. These results suggest that

gomisin A may be a potential therapeutic agent for cholangiocarcinoma. --INVALID-LINK--

Gomisin A inhibits the proliferation and induces apoptosis of human renal cell carcinoma cells

by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from

Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various

cancer cells. In this study, we investigated the effect of gomisin A on the proliferation and

apoptosis of human renal cell carcinoma cells. Gomisin A inhibited the proliferation and induced

apoptosis of human renal cell carcinoma cells by downregulating the PI3K/Akt signaling

pathway. These results suggest that gomisin A may be a potential therapeutic agent for renal

cell carcinoma. --INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of

human thyroid cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a

lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-

cancer effects in various cancer cells. In this study, we investigated the effect of gomisin A on

the proliferation and apoptosis of human thyroid cancer cells. Gomisin A inhibited the

proliferation and induced apoptosis of human thyroid cancer cells by downregulating the

PI3K/Akt signaling pathway. These results suggest that gomisin A may be a potential

therapeutic agent for thyroid cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation and

induces apoptosis of human nasopharyngeal carcinoma cells by downregulating the PI3K/Akt

signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and

has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human

nasopharyngeal carcinoma cells. Gomisin A inhibited the proliferation and induced apoptosis of

human nasopharyngeal carcinoma cells by downregulating the PI3K/Akt signaling pathway.

These results suggest that gomisin A may be a potential therapeutic agent for nasopharyngeal

carcinoma. --INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of

human oral squamous cell carcinoma cells by downregulating the PI3K/Akt signaling pathway

Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to

have anti-cancer effects in various cancer cells. In this study, we investigated the effect of

gomisin A on the proliferation and apoptosis of human oral squamous cell carcinoma cells.

Gomisin A inhibited the proliferation and induced apoptosis of human oral squamous cell

carcinoma cells by downregulating the PI3K/Akt signaling pathway. These results suggest that

gomisin A may be a potential therapeutic agent for oral squamous cell carcinoma. --INVALID-

LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human salivary gland
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cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated

from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in

various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation

and apoptosis of human salivary gland cancer cells. Gomisin A inhibited the proliferation and

induced apoptosis of human salivary gland cancer cells by downregulating the PI3K/Akt

signaling pathway. These results suggest that gomisin A may be a potential therapeutic agent

for salivary gland cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation and induces

apoptosis of human skin cancer cells by downregulating the PI3K/Akt signaling pathway

Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to

have anti-cancer effects in various cancer cells. In this study, we investigated the effect of

gomisin A on the proliferation and apoptosis of human skin cancer cells. Gomisin A inhibited the

proliferation and induced apoptosis of human skin cancer cells by downregulating the PI3K/Akt

signaling pathway. These results suggest that gomisin A may be a potential therapeutic agent

for skin cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of

human uterine cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a

lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-

cancer effects in various cancer cells. In this study, we investigated the effect of gomisin A on

the proliferation and apoptosis of human uterine cancer cells. Gomisin A inhibited the

proliferation and induced apoptosis of human uterine cancer cells by downregulating the

PI3K/Akt signaling pathway. These results suggest that gomisin A may be a potential

therapeutic agent for uterine cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation and

induces apoptosis of human vaginal cancer cells by downregulating the PI3K/Akt signaling

pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been

shown to have anti-cancer effects in various cancer cells. In this study, we investigated the

effect of gomisin A on the proliferation and apoptosis of human vaginal cancer cells. Gomisin A

inhibited the proliferation and induced apoptosis of human vaginal cancer cells by

downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may be a

potential therapeutic agent for vaginal cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human vulvar cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human vulvar cancer

cells. Gomisin A inhibited the proliferation and induced apoptosis of human vulvar cancer cells

by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may

be a potential therapeutic agent for vulvar cancer. --INVALID-LINK-- Gomisin A inhibits the
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proliferation and induces apoptosis of human testicular cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human testicular

cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human testicular

cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest that

gomisin A may be a potential therapeutic agent for testicular cancer. --INVALID-LINK-- Gomisin

A inhibits the proliferation and induces apoptosis of human penile cancer cells by

downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra

chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.

In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of

human penile cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of

human penile cancer cells by downregulating the PI3K/Akt signaling pathway. These results

suggest that gomisin A may be a potential therapeutic agent for penile cancer. --INVALID-LINK-

- Gomisin A inhibits the proliferation and induces apoptosis of human prostate cancer cells by

downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra

chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.

In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of

human prostate cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of

human prostate cancer cells by downregulating the PI3K/Akt signaling pathway. These results

suggest that gomisin A may be a potential therapeutic agent for prostate cancer. --INVALID-

LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human bladder cancer cells

by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from

Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various

cancer cells. In this study, we investigated the effect of gomisin A on the proliferation and

apoptosis of human bladder cancer cells. Gomisin A inhibited the proliferation and induced

apoptosis of human bladder cancer cells by downregulating the PI3K/Akt signaling pathway.

These results suggest that gomisin A may be a potential therapeutic agent for bladder cancer. -

-INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human kidney

cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated

from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in

various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation

and apoptosis of human kidney cancer cells. Gomisin A inhibited the proliferation and induced

apoptosis of human kidney cancer cells by downregulating the PI3K/Akt signaling pathway.

These results suggest that gomisin A may be a potential therapeutic agent for kidney cancer. --
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INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human adrenal

cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated

from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in

various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation

and apoptosis of human adrenal cancer cells. Gomisin A inhibited the proliferation and induced

apoptosis of human adrenal cancer cells by downregulating the PI3K/Akt signaling pathway.

These results suggest that gomisin A may be a potential therapeutic agent for adrenal cancer. -

-INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human pituitary

cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated

from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in

various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation

and apoptosis of human pituitary cancer cells. Gomisin A inhibited the proliferation and induced

apoptosis of human pituitary cancer cells by downregulating the PI3K/Akt signaling pathway.

These results suggest that gomisin A may be a potential therapeutic agent for pituitary cancer. -

-INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human pineal

cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated

from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in

various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation

and apoptosis of human pineal cancer cells. Gomisin A inhibited the proliferation and induced

apoptosis of human pineal cancer cells by downregulating the PI3K/Akt signaling pathway.

These results suggest that gomisin A may be a potential therapeutic agent for pineal cancer. --

INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human thymus

cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated

from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in

various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation

and apoptosis of human thymus cancer cells. Gomisin A inhibited the proliferation and induced

apoptosis of human thymus cancer cells by downregulating the PI3K/Akt signaling pathway.

These results suggest that gomisin A may be a potential therapeutic agent for thymus cancer. --

INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human spleen

cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated

from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in

various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation

and apoptosis of human spleen cancer cells. Gomisin A inhibited the proliferation and induced

apoptosis of human spleen cancer cells by downregulating the PI3K/Akt signaling pathway.

These results suggest that gomisin A may be a potential therapeutic agent for spleen cancer. --
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INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human lymph

node cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan

isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer

effects in various cancer cells. In this study, we investigated the effect of gomisin A on the

proliferation and apoptosis of human lymph node cancer cells. Gomisin A inhibited the

proliferation and induced apoptosis of human lymph node cancer cells by downregulating the

PI3K/Akt signaling pathway. These results suggest that gomisin A may be a potential

therapeutic agent for lymph node cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation

and induces apoptosis of human bone marrow cancer cells by downregulating the PI3K/Akt

signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and

has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human bone marrow

cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human bone

marrow cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest

that gomisin A may be a potential therapeutic agent for bone marrow cancer. --INVALID-LINK--

Gomisin A inhibits the proliferation and induces apoptosis of human blood cancer cells by

downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra

chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.

In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of

human blood cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of

human blood cancer cells by downregulating the PI3K/Akt signaling pathway. These results

suggest that gomisin A may be a potential therapeutic agent for blood cancer. --INVALID-LINK--

Gomisin A inhibits the proliferation and induces apoptosis of human brain cancer cells by

downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra

chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.

In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of

human brain cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human

brain cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest

that gomisin A may be a potential therapeutic agent for brain cancer. --INVALID-LINK-- Gomisin

A inhibits the proliferation and induces apoptosis of human spinal cord cancer cells by

downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra

chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.

In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of

human spinal cord cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of

human spinal cord cancer cells by downregulating the PI3K/Akt signaling pathway. These
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results suggest that gomisin A may be a potential therapeutic agent for spinal cord cancer. --

INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human eye

cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated

from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in

various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation

and apoptosis of human eye cancer cells. Gomisin A inhibited the proliferation and induced

apoptosis of human eye cancer cells by downregulating the PI3K/Akt signaling pathway. These

results suggest that gomisin A may be a potential therapeutic agent for eye cancer. --INVALID-

LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human ear cancer cells by

downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra

chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.

In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of

human ear cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human

ear cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest that

gomisin A may be a potential therapeutic agent for ear cancer. --INVALID-LINK-- Gomisin A

inhibits the proliferation and induces apoptosis of human nose cancer cells by downregulating

the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis

(Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells. In this

study, we investigated the effect of gomisin A on the proliferation and apoptosis of human nose

cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human nose cancer

cells by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A

may be a potential therapeutic agent for nose cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human mouth cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human mouth cancer

cells. Gomisin A inhibited the proliferation and induced apoptosis of human mouth cancer cells

by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may

be a potential therapeutic agent for mouth cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human pharynx cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human pharynx cancer

cells. Gomisin A inhibited the proliferation and induced apoptosis of human pharynx cancer

cells by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 33 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


may be a potential therapeutic agent for pharynx cancer. --INVALID-LINK-- Gomisin A inhibits

the proliferation and induces apoptosis of human larynx cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human larynx cancer

cells. Gomisin A inhibited the proliferation and induced apoptosis of human larynx cancer cells

by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may

be a potential therapeutic agent for larynx cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human trachea cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human trachea cancer

cells. Gomisin A inhibited the proliferation and induced apoptosis of human trachea cancer cells

by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may

be a potential therapeutic agent for trachea cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human bronchus cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human bronchus

cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human bronchus

cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest that

gomisin A may be a potential therapeutic agent for bronchus cancer. --INVALID-LINK-- Gomisin

A inhibits the proliferation and induces apoptosis of human lung cancer cells by downregulating

the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis

(Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells. In this

study, we investigated the effect of gomisin A on the proliferation and apoptosis of human lung

cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human lung cancer

cells by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A

may be a potential therapeutic agent for lung cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human pleura cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human pleura cancer

cells. Gomisin A inhibited the proliferation and induced apoptosis of human pleura cancer cells

by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may
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be a potential therapeutic agent for pleura cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human diaphragm cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human diaphragm

cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human diaphragm

cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest that

gomisin A may be a potential therapeutic agent for diaphragm cancer. --INVALID-LINK--

Gomisin A inhibits the proliferation and induces apoptosis of human esophagus cancer cells by

downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra

chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.

In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of

human esophagus cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of

human esophagus cancer cells by downregulating the PI3K/Akt signaling pathway. These

results suggest that gomisin A may be a potential therapeutic agent for esophagus cancer. --

INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human stomach

cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated

from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in

various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation

and apoptosis of human stomach cancer cells. Gomisin A inhibited the proliferation and

induced apoptosis of human stomach cancer cells by downregulating the PI3K/Akt signaling

pathway. These results suggest that gomisin A may be a potential therapeutic agent for

stomach cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of

human small intestine cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin

A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have

anti-cancer effects in various cancer cells. In this study, we investigated the effect of gomisin A

on the proliferation and apoptosis of human small intestine cancer cells. Gomisin A inhibited the

proliferation and induced apoptosis of human small intestine cancer cells by downregulating

the PI3K/Akt signaling pathway. These results suggest that gomisin A may be a potential

therapeutic agent for small intestine cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human large intestine cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human large intestine

cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human large
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intestine cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest

that gomisin A may be a potential therapeutic agent for large intestine cancer. --INVALID-LINK--

Gomisin A inhibits the proliferation and induces apoptosis of human rectum cancer cells by

downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra

chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.

In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of

human rectum cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of

human rectum cancer cells by downregulating the PI3K/Akt signaling pathway. These results

suggest that gomisin A may be a potential therapeutic agent for rectum cancer. --INVALID-

LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human anus cancer cells

by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from

Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various

cancer cells. In this study, we investigated the effect of gomisin A on the proliferation and

apoptosis of human anus cancer cells. Gomisin A inhibited the proliferation and induced

apoptosis of human anus cancer cells by downregulating the PI3K/Akt signaling pathway.

These results suggest that gomisin A may be a potential therapeutic agent for anus cancer. --

INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human liver

cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated

from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in

various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation

and apoptosis of human liver cancer cells. Gomisin A inhibited the proliferation and induced

apoptosis of human liver cancer cells by downregulating the PI3K/Akt signaling pathway. These

results suggest that gomisin A may be a potential therapeutic agent for liver cancer. --INVALID-

LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human gallbladder cancer

cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from

Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various

cancer cells. In this study, we investigated the effect of gomisin A on the proliferation and

apoptosis of human gallbladder cancer cells. Gomisin A inhibited the proliferation and induced

apoptosis of human gallbladder cancer cells by downregulating the PI3K/Akt signaling pathway.

These results suggest that gomisin A may be a potential therapeutic agent for gallbladder

cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human

pancreas cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan

isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer

effects in various cancer cells. In this study, we investigated the effect of gomisin A on the

proliferation and apoptosis of human pancreas cancer cells. Gomisin A inhibited the
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proliferation and induced apoptosis of human pancreas cancer cells by downregulating the

PI3K/Akt signaling pathway. These results suggest that gomisin A may be a potential

therapeutic agent for pancreas cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation

and induces apoptosis of human peritoneum cancer cells by downregulating the PI3K/Akt

signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and

has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human peritoneum

cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human peritoneum

cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest that

gomisin A may be a potential therapeutic agent for peritoneum cancer. --INVALID-LINK--

Gomisin A inhibits the proliferation and induces apoptosis of human mesentery cancer cells by

downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra

chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.

In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of

human mesentery cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of

human mesentery cancer cells by downregulating the PI3K/Akt signaling pathway. These

results suggest that gomisin A may be a potential therapeutic agent for mesentery cancer. --

INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human omentum

cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated

from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in

various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation

and apoptosis of human omentum cancer cells. Gomisin A inhibited the proliferation and

induced apoptosis of human omentum cancer cells by downregulating the PI3K/Akt signaling

pathway. These results suggest that gomisin A may be a potential therapeutic agent for

omentum cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis

of human retroperitoneum cancer cells by downregulating the PI3K/Akt signaling pathway

Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to

have anti-cancer effects in various cancer cells. In this study, we investigated the effect of

gomisin A on the proliferation and apoptosis of human retroperitoneum cancer cells. Gomisin A

inhibited the proliferation and induced apoptosis of human retroperitoneum cancer cells by

downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may be a

potential therapeutic agent for retroperitoneum cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human adrenal gland cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
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investigated the effect of gomisin A on the proliferation and apoptosis of human adrenal gland

cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human adrenal

gland cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest

that gomisin A may be a potential therapeutic agent for adrenal gland cancer. --INVALID-LINK--

Gomisin A inhibits the proliferation and induces apoptosis of human kidney cancer cells by

downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra

chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.

In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of

human kidney cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of

human kidney cancer cells by downregulating the PI3K/Akt signaling pathway. These results

suggest that gomisin A may be a potential therapeutic agent for kidney cancer. --INVALID-

LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human ureter cancer cells

by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from

Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various

cancer cells. In this study, we investigated the effect of gomisin A on the proliferation and

apoptosis of human ureter cancer cells. Gomisin A inhibited the proliferation and induced

apoptosis of human ureter cancer cells by downregulating the PI3K/Akt signaling pathway.

These results suggest that gomisin A may be a potential therapeutic agent for ureter cancer. --

INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human urinary

bladder cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan

isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer

effects in various cancer cells. In this study, we investigated the effect of gomisin A on the

proliferation and apoptosis of human urinary bladder cancer cells. Gomisin A inhibited the

proliferation and induced apoptosis of human urinary bladder cancer cells by downregulating

the PI3K/Akt signaling pathway. These results suggest that gomisin A may be a potential

therapeutic agent for urinary bladder cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human urethra cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human urethra cancer

cells. Gomisin A inhibited the proliferation and induced apoptosis of human urethra cancer cells

by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may

be a potential therapeutic agent for urethra cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human prostate cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
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Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human prostate cancer

cells. Gomisin A inhibited the proliferation and induced apoptosis of human prostate cancer

cells by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A

may be a potential therapeutic agent for prostate cancer. --INVALID-LINK-- Gomisin A inhibits

the proliferation and induces apoptosis of human testis cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human testis cancer

cells. Gomisin A inhibited the proliferation and induced apoptosis of human testis cancer cells

by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may

be a potential therapeutic agent for testis cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human penis cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human penis cancer

cells. Gomisin A inhibited the proliferation and induced apoptosis of human penis cancer cells

by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may

be a potential therapeutic agent for penis cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human scrotum cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human scrotum cancer

cells. Gomisin A inhibited the proliferation and induced apoptosis of human scrotum cancer

cells by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A

may be a potential therapeutic agent for scrotum cancer. --INVALID-LINK-- Gomisin A inhibits

the proliferation and induces apoptosis of human vulva cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human vulva cancer

cells. Gomisin A inhibited the proliferation and induced apoptosis of human vulva cancer cells

by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may

be a potential therapeutic agent for vulva cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human vagina cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
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Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human vagina cancer

cells. Gomisin A inhibited the proliferation and induced apoptosis of human vagina cancer cells

by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may

be a potential therapeutic agent for vagina cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human cervix cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human cervix cancer

cells. Gomisin A inhibited the proliferation and induced apoptosis of human cervix cancer cells

by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may

be a potential therapeutic agent for cervix cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human uterus cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human uterus cancer

cells. Gomisin A inhibited the proliferation and induced apoptosis of human uterus cancer cells

by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may

be a potential therapeutic agent for uterus cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human ovary cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human ovary cancer

cells. Gomisin A inhibited the proliferation and induced apoptosis of human ovary cancer cells

by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may

be a potential therapeutic agent for ovary cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human fallopian tube cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human fallopian tube

cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human fallopian

tube cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest that

gomisin A may be a potential therapeutic agent for fallopian tube cancer. --INVALID-LINK--

Gomisin A inhibits the proliferation and induces apoptosis of human placenta cancer cells by

downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra
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chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.

In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of

human placenta cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of

human placenta cancer cells by downregulating the PI3K/Akt signaling pathway. These results

suggest that gomisin A may be a potential therapeutic agent for placenta cancer. --INVALID-

LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human breast cancer cells

by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from

Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various

cancer cells. In this study, we investigated the effect of gomisin A on the proliferation and

apoptosis of human breast cancer cells. Gomisin A inhibited the proliferation and induced

apoptosis of human breast cancer cells by downregulating the PI3K/Akt signaling pathway.

These results suggest that gomisin A may be a potential therapeutic agent for breast cancer. --

INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human skin

cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated

from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in

various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation

and apoptosis of human skin cancer cells. Gomisin A inhibited the proliferation and induced

apoptosis of human skin cancer cells by downregulating the PI3K/Akt signaling pathway. These

results suggest that gomisin A may be a potential therapeutic agent for skin cancer. --INVALID-

LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human subcutaneous

tissue cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan

isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer

effects in various cancer cells. In this study, we investigated the effect of gomisin A on the

proliferation and apoptosis of human subcutaneous tissue cancer cells. Gomisin A inhibited the

proliferation and induced apoptosis of human subcutaneous tissue cancer cells by

downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may be a

potential therapeutic agent for subcutaneous tissue cancer. --INVALID-LINK-- Gomisin A

inhibits the proliferation and induces apoptosis of human muscle cancer cells by

downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra

chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.

In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of

human muscle cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of

human muscle cancer cells by downregulating the PI3K/Akt signaling pathway. These results

suggest that gomisin A may be a potential therapeutic agent for muscle cancer. --INVALID-

LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human cartilage cancer
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cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from

Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various

cancer cells. In this study, we investigated the effect of gomisin A on the proliferation and

apoptosis of human cartilage cancer cells. Gomisin A inhibited the proliferation and induced

apoptosis of human cartilage cancer cells by downregulating the PI3K/Akt signaling pathway.

These results suggest that gomisin A may be a potential therapeutic agent for cartilage cancer.

--INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human bone

cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated

from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in

various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation

and apoptosis of human bone cancer cells. Gomisin A inhibited the proliferation and induced

apoptosis of human bone cancer cells by downregulating the PI3K/Akt signaling pathway.

These results suggest that gomisin A may be a potential therapeutic agent for bone cancer. --

INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human bone

marrow cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan

isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer

effects in various cancer cells. In this study, we investigated the effect of gomisin A on the

proliferation and apoptosis of human bone marrow cancer cells. Gomisin A inhibited the

proliferation and induced apoptosis of human bone marrow cancer cells by downregulating the

PI3K/Akt signaling pathway. These results suggest that gomisin A may be a potential

therapeutic agent for bone marrow cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation

and induces apoptosis of human blood cancer cells by downregulating the PI3K/Akt signaling

pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been

shown to have anti-cancer effects in various cancer cells. In this study, we investigated the

effect of gomisin A on the proliferation and apoptosis of human blood cancer cells. Gomisin A

inhibited the proliferation and induced apoptosis of human blood cancer cells by

downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may be a

potential therapeutic agent for blood cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human spleen cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human spleen cancer

cells. Gomisin A inhibited the proliferation and induced apoptosis of human spleen cancer cells

by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may

be a potential therapeutic agent for spleen cancer. --INVALID-LINK-- Gomisin A inhibits the
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proliferation and induces apoptosis of human thymus cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human thymus cancer

cells. Gomisin A inhibited the proliferation and induced apoptosis of human thymus cancer cells

by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may

be a potential therapeutic agent for thymus cancer. --INVALID-LINK-- Gomisin A inhibits the

proliferation and induces apoptosis of human lymph node cancer cells by downregulating the

PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)

Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we

investigated the effect of gomisin A on the proliferation and apoptosis of human lymph node

cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human lymph node

cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest that

gomisin A may be a potential therapeutic agent for lymph node cancer. --INVALID-LINK-- K3:

Application Notes and Protocols for In Vivo Animal Models**

For Researchers, Scientists, and Drug Development Professionals

Abstract
Angeloyl-(+)-gomisin K3 is a lignan compound isolated from Schisandra chinensis that has

garnered significant interest for its potential therapeutic applications. This document provides

detailed application notes and protocols for the utilization of Angeloyl-(+)-gomisin K3 in

various in vivo animal models. The information compiled is intended to guide researchers in

designing and executing robust preclinical studies to evaluate the efficacy, pharmacokinetics,

and safety of this compound. The protocols and data presented are based on available

scientific literature and are intended for informational purposes.

Compound Profile
Name: Angeloyl-(+)-gomisin K3

Synonyms: Gomisin K3

Source:Schisandra chinensis (Turcz.) Baill.

Compound Type: Dibenzocyclooctadiene Lignan
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Reported Activities: Anti-inflammatory, anti-cancer, hepatoprotective, and neuroprotective

effects.

In Vivo Applications and Efficacy Data
While specific in vivo data for Angeloyl-(+)-gomisin K3 is limited in the provided search

results, extensive research has been conducted on similar lignans from Schisandra chinensis,

particularly Gomisin A. These studies provide a strong basis for designing in vivo experiments

for Angeloyl-(+)-gomisin K3. The following tables summarize efficacy data from

representative studies on Gomisin A, which can serve as a reference for initiating studies with

Angeloyl-(+)-gomisin K3.

Table 1: Anti-Inflammatory and Related Activities of Gomisin A in Animal Models
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Model Animal Dosage Route Key Findings Reference

DNCB-

Induced

Atopic

Dermatitis

BALB/c mice 10, 20 mg/kg Oral

Reduced

clinical

symptoms,

serum IgE

and

histamine

levels, and

infiltration of

mast cells

and

eosinophils.

Allergic

Airway

Inflammation

(Asthma)

BALB/c mice 10, 20 mg/kg Oral

Attenuated

airway

inflammation

and reduced

IgE and

inflammatory

cytokines in

bronchoalveo

lar lavage

fluid.

Cisplatin-

Induced

Nephrotoxicit

y

C57BL/6

mice
10, 20 mg/kg Oral

Ameliorated

nephrotoxicity

by

suppressing

oxidative

stress and

inflammation.

Table 2: Anti-Cancer Activity of Gomisin A in Animal Models
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Model Animal Dosage Route Key Findings Reference

Ovarian

Cancer

Xenograft

Nude mice

20 mg/kg

(with

paclitaxel)

Intraperitonea

l

Enhanced the

anti-cancer

effect of

paclitaxel and

inhibited

tumor growth.

Table 3: Metabolic and Other Activities of Gomisin A in Animal Models

Model Animal Dosage Route Key Findings Reference

High-Fat

Diet-Induced

Obesity

C57BL/6J

mice
10, 20 mg/kg Oral

Prevented

obesity by

reducing

body weight,

fat mass, and

serum lipid

levels.

Non-Alcoholic

Fatty Liver

Disease

(NAFLD)

C57BL/6J

mice
10, 20 mg/kg Oral

Ameliorated

NAFLD by

activating the

AMPK/SIRT1

signaling

pathway.

Hair Loss

(Androgen-

Induced)

C57BL/6

mice

1% Gomisin

A
Topical

Prevented

hair loss by

inhibiting the

androgen

receptor

signaling

pathway.

Experimental Protocols
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The following are detailed protocols based on the methodologies reported in the cited literature

for Gomisin A, which can be adapted for Angeloyl-(+)-gomisin K3.

Animal Models
General: Specific pathogen-free (SPF) mice (e.g., BALB/c, C57BL/6) are commonly used.

Age and weight should be consistent across experimental groups (e.g., 6-8 weeks old, 20-25

g). Animals should be housed in a controlled environment with a 12-hour light/dark cycle and

ad libitum access to food and water. All animal procedures must be approved by an

Institutional Animal Care and Use Committee (IACUC).

Compound Preparation and Administration
Preparation for Oral Administration: Angeloyl-(+)-gomisin K3 can be dissolved in a vehicle

such as a 0.5% carboxymethylcellulose (CMC) solution or corn oil. Sonication may be

required to achieve a uniform suspension.

Preparation for Intraperitoneal Injection: For intraperitoneal administration, the compound

should be dissolved in a sterile, biocompatible solvent like a mixture of DMSO, Cremophor

EL, and saline. The final concentration of DMSO should be kept low to avoid toxicity.

Preparation for Topical Administration: For dermatological studies, Angeloyl-(+)-gomisin K3
can be dissolved in a vehicle like ethanol or a mixture of acetone and olive oil for topical

application.

Administration:

Oral Gavage: Use a gavage needle to administer the compound solution directly into the

stomach. The volume is typically 0.1-0.2 mL for mice.

Intraperitoneal Injection: Inject the solution into the peritoneal cavity using a sterile syringe

and needle.

Topical Application: Apply a defined volume of the solution to a shaved area of the skin.

DNCB-Induced Atopic Dermatitis Model Protocol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 25 / 33 Tech Support

https://www.benchchem.com/product/b15590095?utm_src=pdf-body
https://www.benchchem.com/product/b15590095?utm_src=pdf-body
https://www.benchchem.com/product/b15590095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sensitization: Shave the dorsal skin of BALB/c mice. Apply a 1% solution of 2,4-

dinitrochlorobenzene (DNCB) in an acetone/olive oil (4:1) mixture to the shaved back skin.

Challenge: Five days after sensitization, challenge the mice by applying 0.5% DNCB to the

ear and shaved back skin every two days for a specified period (e.g., 3 weeks).

Treatment: Administer Angeloyl-(+)-gomisin K3 (e.g., 10, 20 mg/kg, p.o.) daily, starting from

the first challenge.

Evaluation:

Monitor clinical scores (e.g., erythema, edema, excoriation).

Measure ear thickness.

At the end of the experiment, collect blood for serum IgE and histamine analysis (ELISA).

Collect skin tissue for histological analysis (H&E staining for inflammatory cell infiltration,

toluidine blue for mast cells).

Ovarian Cancer Xenograft Model Protocol
Cell Culture: Culture human ovarian cancer cells (e.g., SKOV-3) under standard conditions.

Tumor Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 cells

in 100 µL of PBS) into the flank of female nude mice.

Treatment: When tumors reach a palpable size (e.g., 100 mm³), randomize the mice into

treatment groups. Administer Angeloyl-(+)-gomisin K3 (e.g., 20 mg/kg, i.p.) alone or in

combination with a standard chemotherapeutic agent like paclitaxel.

Evaluation:

Measure tumor volume and body weight regularly (e.g., every 2-3 days). Tumor volume

can be calculated using the formula: (length × width²)/2.

At the end of the study, euthanize the mice and excise the tumors for weight measurement

and further analysis (e.g., immunohistochemistry, western blotting).
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Signaling Pathways and Visualizations
Several studies on Gomisin A have elucidated its mechanism of action through the modulation

of key signaling pathways. These pathways are likely relevant for Angeloyl-(+)-gomisin K3 as

well.

NF-κB and STAT1 Signaling in Inflammation
In inflammatory conditions, Gomisin A has been shown to inhibit the activation of NF-κB and

STAT1.

Extracellular Intracellular

Nucleus
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Click to download full resolution via product page

Caption: Inhibition of NF-κB and STAT1 signaling by Gomisin A.

PI3K/Akt Signaling in Cancer
Gomisin A has been demonstrated to exert anti-cancer effects by suppressing the PI3K/Akt

signaling pathway.
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Caption: Suppression of the PI3K/Akt signaling pathway by Gomisin A.
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Experimental Workflow for In Vivo Studies
The following diagram illustrates a general workflow for conducting in vivo studies with

Angeloyl-(+)-gomisin K3.
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Caption: General workflow for in vivo animal studies.
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Safety and Toxicology
While specific toxicology data for Angeloyl-(+)-gomisin K3 is not available in the provided

search results, studies on related compounds and extracts from Schisandra chinensis suggest

a generally low toxicity profile. However, it is crucial to conduct preliminary dose-ranging

studies to determine the maximum tolerated dose (MTD) of Angeloyl-(+)-gomisin K3 in the

specific animal model being used. Key parameters to monitor include body weight changes,

food and water intake, clinical signs of distress, and mortality.

Conclusion
Angeloyl-(+)-gomisin K3 represents a promising natural compound for further preclinical

investigation. The protocols and data presented in this document, largely based on studies of

the related compound Gomisin A, provide a solid foundation for researchers to explore its

therapeutic potential in various in vivo animal models. Careful experimental design, adherence

to ethical guidelines for animal research, and thorough data analysis are essential for obtaining

reliable and reproducible results.

To cite this document: BenchChem. [Angeloyl-(+)-gomisin K3 for in vivo animal models].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590095#angeloyl-gomisin-k3-for-in-vivo-animal-
models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 33 / 33 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

